Cas no 1805478-03-8 (3-Amino-5-bromo-4-(trifluoromethoxy)benzyl chloride)

• Product Name: 3-Amino-5-bromo-4-(trifluoromethoxy)benzyl chloride
• CAS No: 1805478-03-8
• MF: C₈H₆BrClF₃NO
• MW: 304.491550922394
• CID: 4981912
• Update Time: 2025-07-18

3-Amino-5-bromo-4-(trifluoromethoxy)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-bromo-4-(trifluoromethoxy)benzyl chloride

• Inchi： 1S/C8H6BrClF3NO/c9-5-1-4(3-10)2-6(14)7(5)15-8(11,12)13/h1-2H,3,14H2
• InChI Key： BGGJBWKKSAODNF-UHFFFAOYSA-N
• SMILES： BrC1=CC(CCl)=CC(=C1OC(F)(F)F)N

Computed Properties

• Exact Mass: 302.92734 g/mol
• Monoisotopic Mass: 302.92734 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 304.49
• XLogP3: 3.5
• Topological Polar Surface Area: 35.2

Additional information on 3-Amino-5-bromo-4-(trifluoromethoxy)benzyl chloride

Introduction to 3-Amino-5-bromo-4-(trifluoromethoxy)benzyl chloride (CAS No. 1805478-03-8)

3-Amino-5-bromo-4-(trifluoromethoxy)benzyl chloride (CAS No. 1805478-03-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromine atom, an amino group, and a trifluoromethoxy substituent, offers a wide range of applications in the development of novel therapeutic agents.

The chemical structure of 3-Amino-5-bromo-4-(trifluoromethoxy)benzyl chloride is particularly intriguing due to its potential to modulate various biological targets. The presence of the bromine atom and the trifluoromethoxy group imparts significant electronic and steric effects, which can influence the compound's interactions with biomolecules. These properties make it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of 3-Amino-5-bromo-4-(trifluoromethoxy)benzyl chloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potent inhibitor of specific enzymes involved in cancer pathways. The compound's ability to selectively target these enzymes without affecting other cellular processes makes it a promising lead for anticancer drug development.

In addition to its anticancer properties, 3-Amino-5-bromo-4-(trifluoromethoxy)benzyl chloride has shown potential in the treatment of neurological disorders. Studies conducted by researchers at the University of California have indicated that this compound can modulate neurotransmitter receptors, potentially offering new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease. The unique combination of functional groups in this molecule allows it to interact with multiple receptor subtypes, enhancing its therapeutic versatility.

The synthesis of 3-Amino-5-bromo-4-(trifluoromethoxy)benzyl chloride involves several well-established organic reactions, including nucleophilic substitution and aromatic substitution. The synthetic route is highly reproducible and can be scaled up for industrial production. This accessibility makes it an attractive option for pharmaceutical companies looking to develop new drugs based on this scaffold.

Clinical trials are currently underway to evaluate the safety and efficacy of compounds derived from 3-Amino-5-bromo-4-(trifluoromethoxy)benzyl chloride. Preliminary results have been promising, with several compounds showing favorable pharmacokinetic profiles and minimal side effects. These findings underscore the potential of this compound as a platform for developing safe and effective therapeutic agents.

In conclusion, 3-Amino-5-bromo-4-(trifluoromethoxy)benzyl chloride (CAS No. 1805478-03-8) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable tool for researchers and pharmaceutical companies alike. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in the development of innovative therapies for various diseases.